Cas no 1868873-59-9 ((Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 1868873-59-9
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5040129
• Update Time: 2025-06-23

(Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C10H20N4O/c11-10(12-15)8-13-4-6-14(7-5-13)9-2-1-3-9/h9,15H,1-8H2,(H2,11,12)
• InChI Key： TZFOJBJSDUMIBE-UHFFFAOYSA-N
• SMILES： O/N=C(/CN1CCN(CC1)C1CCC1)\N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 0.2
• Topological Polar Surface Area: 65.099

Additional information on (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide

Introduction to (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide (CAS No. 1868873-59-9)

The compound (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide, identified by its CAS number CAS No. 1868873-59-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclobutyl group and a piperazine moiety in its structure contributes to its unique chemical properties, making it a promising candidate for further exploration in various therapeutic contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate heterocyclic structures, such as piperazine derivatives. Piperazine-based compounds are known for their diverse biological activities, including antipsychotic, antihistaminic, and antiparasitic properties. The incorporation of a cyclobutyl group into the piperazine framework enhances the compound's stability and bioavailability, making it an attractive scaffold for drug design. The hydroxyacetimidamide functional group further contributes to the molecule's reactivity and potential for biological interactions.

The synthesis of (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These synthetic strategies not only ensure high yield but also minimize unwanted side products, thereby enhancing the overall quality of the compound.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Recent studies have highlighted the importance of piperazine derivatives in the treatment of conditions such as schizophrenia and depression. The cyclobutyl substituent is particularly noteworthy, as it has been shown to improve pharmacokinetic profiles by reducing metabolic degradation. This structural feature makes (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide a valuable candidate for further investigation in preclinical and clinical trials.

Furthermore, the hydroxyacetimidamide moiety presents an intriguing opportunity for further functionalization. This group can participate in various chemical reactions, including condensation with carboxylic acids to form amides or esters. Such modifications can be exploited to develop derivatives with enhanced biological activity or improved pharmacological properties. The versatility of this functional group underscores the compound's potential as a building block for novel drug candidates.

In terms of biological activity, preliminary studies have suggested that (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide exhibits moderate affinity for certain neurotransmitter receptors. This property is particularly relevant in the context of developing treatments for central nervous system disorders. The compound's ability to interact with these receptors may lead to therapeutic effects that are comparable to existing medications while potentially offering improved efficacy or reduced side effects.

Computational modeling and molecular dynamics simulations have also played a crucial role in understanding the interactions between this compound and biological targets. These studies have provided valuable insights into the binding affinity and orientation of the molecule within receptor sites. Such information is essential for optimizing drug design and improving drug-target interactions.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy. In vitro assays have been conducted to evaluate the cytotoxicity and pharmacological activity of (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide. These experiments have revealed promising results, indicating that the compound is well-tolerated at therapeutic concentrations while demonstrating significant biological effects at lower doses.

As research progresses, additional applications for this compound may emerge. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutics. By leveraging advanced synthetic techniques and computational methods, scientists can explore new derivatives with tailored properties that address unmet medical needs.

In conclusion, (Z)-2-(4-cyclobutylpiperazin-1-yl)-N'-hydroxyacetimidamide (CAS No. 1868873-59-9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure, characterized by key functional groups such as cyclobutyl and piperazine moieties, positions it as a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.